Tauret
Tauret
Brand Name:
Vulcanchem
CAS No.:
133867-05-7
VCID:
VC21192301
InChI:
InChI=1S/C22H33NO3S/c1-18(11-12-21-20(3)10-7-14-22(21,4)5)8-6-9-19(2)13-15-23-16-17-27(24,25)26/h6,8-9,11-13,15H,7,10,14,16-17H2,1-5H3,(H,24,25,26)/b9-6+,12-11+,18-8+,19-13+,23-15?
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=NCCS(=O)(=O)O)C)C
Molecular Formula:
C22H33NO3S
Molecular Weight:
391.6 g/mol
Tauret
CAS No.: 133867-05-7
Cat. No.: VC21192301
Molecular Formula: C22H33NO3S
Molecular Weight: 391.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133867-05-7 |
|---|---|
| Molecular Formula | C22H33NO3S |
| Molecular Weight | 391.6 g/mol |
| IUPAC Name | 2-[[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenylidene]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C22H33NO3S/c1-18(11-12-21-20(3)10-7-14-22(21,4)5)8-6-9-19(2)13-15-23-16-17-27(24,25)26/h6,8-9,11-13,15H,7,10,14,16-17H2,1-5H3,(H,24,25,26)/b9-6+,12-11+,18-8+,19-13+,23-15? |
| Standard InChI Key | JAFZWHCIRJBDTL-YMZFNNDTSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=NCCS(=O)(=O)O)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=NCCS(=O)(=O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=NCCS(=O)(=O)O)C)C |
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